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Compound of Interest

Compound Name:
1-Phenethyl-4-

propionyloxypiperidine

CAS No.: 1462260-87-2

Cat. No.: B16369352

Get Quote

AN-2025-12-A

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the structural confirmation of 1-
Phenethyl-4-propionyloxypiperidine using one- and two-dimensional Nuclear Magnetic

Resonance (NMR) spectroscopy. As a known byproduct in the synthesis of fentanyl, accurate

structural elucidation is critical for forensic and research applications.[1][2] This note outlines

the necessary steps for sample preparation, spectral acquisition (¹H, ¹³C, COSY, HSQC,

HMBC), and data interpretation.

Introduction
1-Phenethyl-4-propionyloxypiperidine is a tertiary amine with a molecular formula of

C₁₆H₂₃NO₂ and a molecular weight of 261.36 g/mol .[3] It is structurally related to opioids and is

identified as a byproduct in fentanyl synthesis.[1][4] Nuclear Magnetic Resonance (NMR)
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spectroscopy is a powerful non-destructive analytical technique that provides detailed

information about the molecular structure of a compound. Through the analysis of chemical

shifts, spin-spin couplings, and through-bond or through-space correlations, an unambiguous

structural assignment can be achieved. This protocol details the use of ¹H NMR, ¹³C NMR, and

2D NMR experiments for the complete structural confirmation of 1-Phenethyl-4-
propionyloxypiperidine.

Predicted ¹H and ¹³C NMR Spectral Data
Based on the chemical structure, the expected NMR signals for 1-Phenethyl-4-
propionyloxypiperidine can be predicted. The numbering convention used for assignment is

shown in the diagram below.

Caption: Structure of 1-Phenethyl-4-propionyloxypiperidine with atom numbering.

Table 1: Predicted ¹H NMR Chemical Shifts

Protons (Position) Predicted δ (ppm) Multiplicity Integration

H-2', H-6' 7.20-7.35 m 2H

H-3', H-4', H-5' 7.15-7.25 m 3H

H-7' 2.75-2.90 m 2H

H-8' 2.55-2.70 m 2H

H-4 4.80-5.00 tt 1H

H-2eq, H-6eq 2.85-3.00 m 2H

H-2ax, H-6ax 2.20-2.35 m 2H

H-3eq, H-5eq 1.90-2.05 m 2H

H-3ax, H-5ax 1.65-1.80 m 2H

H-1'' 2.25-2.40 q 2H

H-2'' 1.10-1.25 t 3H

Table 2: Predicted ¹³C NMR Chemical Shifts
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Carbons (Position) Predicted δ (ppm)

C=O 173-175

C-1' 139-141

C-2', C-6' 128-130

C-3', C-5' 128-129

C-4' 126-127

C-4 69-72

C-8' 60-62

C-2, C-6 52-54

C-7' 33-35

C-3, C-5 30-32

C-1'' 27-29

C-2'' 9-11

Experimental Protocols
The following section details the protocols for sample preparation and acquisition of NMR

spectra.
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NMR Analysis Workflow

Sample Preparation
(~10 mg in 0.6 mL CDCl₃)

1D ¹H NMR Acquisition

Acquire 1D Spectra

1D ¹³C NMR Acquisition

Acquire 1D Spectra

2D COSY Acquisition

Proton-Proton Correlations

2D HSQC Acquisition

Direct C-H Correlations

2D HMBC Acquisition

Long-Range C-H Correlations Direct C-H Correlations Long-Range C-H Correlations

Data Processing & Analysis
(Integration, Peak Picking)

Structural Elucidation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key HMBC Correlations

H-7' C-1'C-2' H-8' C-2C-6 N-1 H-4 C=OH-1''

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b16369352/docs?utm_src=pdf-body-img#application-note-structural-confirmation-of-1-phenethyl-4-propionyloxypiperidine-using-nmr-spectroscopy
https://www.benchchem.com/product/b16369352?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. caymanchem.com [caymanchem.com]

2. DrugsData.org (was EcstasyData): Test Details : Result #15994 - Fentanyl, 15994 (m)
[drugsdata.org]

3. 1-Phenethyl-4-propionyloxypiperidine | C16H23NO2 | CID 91725431 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Application Note: Structural Confirmation of 1-
Phenethyl-4-propionyloxypiperidine using NMR Spectroscopy]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b16369352/docs#application-note-
structural-confirmation-of-1-phenethyl-4-propionyloxypiperidine-using-nmr-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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